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Compound of Interest

Compound Name: (Z)-Akuammidine

Cat. No.: B15590302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the opioid receptor activity of (Z)-
Akuammidine with other relevant opioid ligands. The information is supported by experimental

data from peer-reviewed studies, with detailed methodologies for key experiments to facilitate

reproducibility and further investigation.

Executive Summary
(Z)-Akuammidine, an alkaloid isolated from the seeds of Picralima nitida, has been identified

as an agonist at the µ-opioid receptor (MOR). Experimental data indicates a micromolar

binding affinity and functional potency at the MOR, suggesting a potential role as a lead

compound in the development of novel analgesics. This guide presents a comparative analysis

of its binding and functional profile against other alkaloids from P. nitida and standard opioid

receptor ligands.

Data Presentation
The following tables summarize the quantitative data on the binding affinity and functional

potency of (Z)-Akuammidine and comparator compounds at the µ-opioid receptor.

Table 1: Opioid Receptor Binding Affinity (Ki)
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Compound
µ-Opioid
Receptor (Ki,
µM)

δ-Opioid
Receptor (Ki,
µM)

κ-Opioid
Receptor (Ki,
µM)

Reference

(Z)-Akuammidine 0.6 2.4 8.6

Akuammine 0.5 - -

Akuammicine - - 0.2

Morphine 0.0012 - -

DAMGO 0.00118 - -

Note: "-" indicates data not readily available in the cited sources.

Table 2: µ-Opioid Receptor Functional Potency (EC50)

Compound
Functional
Assay

EC50 (µM) Emax (%) Reference

(Z)-Akuammidine cAMP Inhibition 2.6 - 5.2 -

Akuammine cAMP Inhibition 2.6 -

Pseudo-

akuammigine
cAMP Inhibition 3.14 -

DAMGO GTPγS Binding 0.222
100 (Full

Agonist)

Note: Emax values are often normalized to a standard full agonist like DAMGO. "-" indicates

data not readily available in the cited sources.

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the µ-opioid receptor signaling pathway and the general

workflows for the key experimental assays used to characterize (Z)-Akuammidine's activity.
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Caption: µ-Opioid receptor signaling pathway activated by (Z)-Akuammidine.
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[https://www.benchchem.com/product/b15590302#validation-of-z-akuammidine-s-opioid-
receptor-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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